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Compound of Interest

Compound Name: Quinacridone

Cat. No.: B7781594

An In-Depth Technical Guide to Quinacridone (CAS 1047-16-1)

Introduction

Quinacridone, identified by the CAS number 1047-16-1, is a high-performance synthetic
organic compound belonging to the quinonoid class of pigments.[1] Also known as Pigment
Violet 19, it is renowned for its vibrant red-to-violet hues, exceptional stability, and durability.[1]
[2] Initially developed for industrial applications requiring robust colorants, such as automotive
paints and printing inks, its unique physicochemical properties have opened avenues for its use
in advanced research fields, including organic electronics and biomedical applications.[1][3][4]
This guide provides a comprehensive technical overview of Quinacridone's properties,
synthesis, applications, and safety profile, tailored for researchers, scientists, and professionals
in drug development.

Core Chemical and Physical Properties

Quinacridone's performance is rooted in its stable, fused-ring molecular structure.[1] It exists
in several polymorphic crystal forms, primarily the beta () and gamma (y) forms, which exhibit
different colors (violet and red, respectively) and are used commercially.[5][6]

Table 1: Identification and Nomenclature
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Identifier Value

CAS Number 1047-16-1[1][7][8][9][10][11]
5,12-Dihydroquinolino[2,3-b]acridine-7,14-

IUPAC Name

dione[3][12]

Molecular Formula

C20H12N202[1][7][9][13]

Molecular Weight

312.32 g/mol [7][13][14]

Colour Index (C.l.) No.

73900[9][10][11][15][16] or 46500[6][17]

EC Number

213-879-2[3][11][15][18]

Synonyms

Pigment Violet 19, Cinquasia Red, Monastral
Violet, PV Fast Red[1][2][19]

ble 2: Physicochemical .

Property Value
Appearance Red to dark violet powder/crystal[12][20][21]
) ) 390 °C[7][8][12] (may range from 310 to >440
Melting Point
°C[15])
Boiling Point 568.5 °C at 760 mmHg[8]
Density 1.37 - 1.8 g/cm3[3][8][9][14]
Insoluble in water and most organic solvents.[3]
Solubility [12][18][19][20] Soluble in concentrated sulfuric

acid.[12][22]

Vapor Pressure

Negligible[21]

Flash Point 221.3 °C[8][12]
LogP 3.676[8]
Topological Polar Surface Area 58.2 A2[12]

Table 3: Performance and Fastnhess Properties
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Property Rating/Value

Light Fastness 7-8 (Excellent)[9][14][15][23]

Heat Resistance 250 - 290 °C[9][14][15][23]

Water Resistance 5 (Excellent)[14][23]

Oil Resistance 5 (Excellent)[23]

Acid Resistance 5 (Excellent)[9][23]

Alkali Resistance 4-5 (Very Good to Excellent)[9][23]
Migration Resistance 4-5 (Very Good to Excellent)[15]
Oil Absorption 35-60 ml/100g[9][14][15][16][23]

Synthesis and Manufacturing

The commercial synthesis of quinacridone is a multi-step process that typically involves the
cyclization of 2,5-di(arylamino)terephthalic acids or their esters.[2] One common pathway starts
from succinosuccinate esters and aniline.[3]

Experimental Protocol: General Synthesis of
Quinacridone

A prevalent industrial method for synthesizing quinacridone and its derivatives involves
several key stages, starting from 2,5-dianilino-3,6-dihydroterephthalic acid or its dialkyl esters.
[13][24]

o Condensation: Aniline or a substituted aniline is condensed with a succinosuccinate ester to
form a 2,5-dianilino-3,6-dihydroterephthalic acid dialkyl ester.[13][24]

o Oxidation & Ring Closure (Two Routes):

o Route A: The intermediate from step 1 is first subjected to a ring-closure reaction, typically
using a dehydrating agent like polyphosphoric acid (PPA) at elevated temperatures (e.g.,
125 °C), to form 6,13-dihydroquinacridone.[24][25] This is followed by an oxidation step
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(dehydrogenation), often in an alkaline solvent with an oxidizing agent like sodium m-
nitrobenzene sulfonate, to yield the final quinacridone pigment.[22][24]

o Route B: The intermediate from step 1 is first oxidized to yield a 2,5-dianilinoterephthalate,
which is then subjected to ring-closure under the action of PPA to form the final
quinacridone product.[24]

o Pigmentation Treatment: The crude quinacridone synthesized is often not in the desired
crystal form for pigmentary use. It must undergo a "pigmentation” or “finishing" step, which
involves processes like solvent treatment or milling, to achieve the required particle size,
crystal modification (e.g., B or y form), and application properties.[24]

For the specific synthesis of the B-crystal form, the oxidation of 6,13-dihydroquinacridone is
carefully controlled. A described method involves adding the dihydroquinacridone filter cake to
a mixture of industrial ethanol, water, and solid alkali, followed by refluxing with sodium m-
nitrobenzene sulfonate for several hours.[22]
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Diagram 1: General synthesis workflow for Quinacridone.
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Applications

Quinacridone's applications span from traditional industrial uses to cutting-edge technology
and research, driven by its unique combination of properties.

Industrial Pigment Applications

Quinacridone is considered a high-performance pigment due to its exceptional weather and
color fastness.[3][26]

» Paints and Coatings: It is extensively used in automotive and industrial coatings that require
high durability and vibrant color.[1][2][3]

¢ Inks: Its stability and intense color make it a primary magenta pigment in printing inks,
including for inkjet printers.[1][2][3][23]

e Plastics: It is used for coloring various plastics (PVC, LDPE, HDPE, PP) where heat stability
and non-migration are critical.[1][2][15][16][23]

Advanced Research and Drug Development
Applications

The semiconducting and fluorescent properties of quinacridone have attracted significant
interest from the research community.[1][3]

o Organic Electronics: Due to high carrier mobility and stability, quinacridone and its
derivatives are used in organic light-emitting diodes (OLEDS), organic solar cells (OSCs),
and organic field-effect transistors (OFETSs).[1][3][4][12]

o Biomedical Research: Derivatives are being investigated for roles in drug delivery systems
and as fluorescent imaging agents in medical diagnostics, leveraging their biocompatibility
and distinct light absorption characteristics.[4]
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Diagram 2: Logical relationship between Quinacridone's properties and its applications.

Toxicological and Safety Profile

Quinacridone generally exhibits a low toxicity profile, which is a key advantage in its various
applications.[1] However, as a fine powder, it requires appropriate handling to prevent dust
inhalation.

Table 4: Toxicological Data Summary

Test Result Species
o >5000 mg/kg[18] or >20
Acute Oral Toxicity (LD50) Rat
mL/kg[8]
Acute Dermal Toxicity (LD) >2 mL/kg[8] Rabbit

Non-irritant[18] (May cause

Skin Irritation irritation in sensitive Rabbit
individuals[21])

Eye Irritation Dust may cause irritation[21] -

Mutagenicity (Ames Test) Non-mutagenic[19] -

Handling and Safety:

o General Handling: Good industrial hygiene should be practiced, preventing dust creation
through exhaust ventilation.[18]
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e Personal Protective Equipment (PPE): An approved respirator should be worn when dust is
present.[21]

 Stability: The compound is stable under normal temperatures and pressures.[21] It is
incompatible with strong oxidizing and reducing agents.[21]

o Decomposition: Hazardous decomposition can produce oxides of nitrogen and carbon.[18]

o Environmental Fate: Due to its insolubility in water, it is unlikely to be harmful to aquatic
organisms.[18] It is expected to collect in soils and sediments and is not expected to
bioconcentrate.[22]

Biological Interactions and Potential in Drug
Development

While primarily an industrial pigment, some biological interactions have been noted, suggesting
potential for specialized biomedical applications.

o Protein Binding: Protein data indicates that quinacridone binds well to cytochrome ¢
oxidase subunit Ill (COX-III), an integral membrane protein of the mitochondrial respiratory
chain.[1][7] However, the functional implications of this binding and any associated signaling
pathways are not detailed in the available literature.

» Signaling Pathway Involvement: Current research has not extensively documented the direct
involvement of quinacridone in modulating specific intracellular signaling pathways in the
manner of a targeted drug. Its emerging role in the biomedical field is more closely linked to
its physical properties.

o Drug Delivery and Imaging: The exploration of quinacridone derivatives in drug delivery and
as imaging agents is based on their chemical stability, biocompatibility, and strong
fluorescence.[4] In these applications, the molecule often serves as a stable, detectable
carrier or tag rather than a pharmacologically active agent that modulates a specific
biological pathway. For instance, its fluorescence can be used to track the delivery of a
therapeutic agent to its target site.
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In summary, the current value of quinacridone for drug development professionals lies less in
its potential as a direct modulator of signaling pathways and more in its utility as a functional
component in advanced delivery and diagnostic systems. Further research is needed to
elucidate any specific biological activities resulting from its protein-binding capabilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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